N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide

• IUPAC Name: N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide
• InChI: InChI=1S/C14H17FN4O2S/c1-19-13(10-16-18-19)22(20,21)17-14(6-3-7-14)9-11-4-2-5-12(15)8-11/h2,4-5,8,10,17H,3,6-7,9H2,1H3
• InChI Key: MJIYTRXSJAFOIY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)S(=O)(=O)NC2(CCC2)CC3=CC(=CC=C3)F
• Molecular Formula: C14H17FN4O2S
• Molecular Weight: 324.38 g/mol

Description

N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide is a synthetic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features a cyclobutyl ring, a fluorophenyl group, and a triazole sulfonamide moiety, which contribute to its distinctive chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Cyclobutyl Ring: The cyclobutyl ring can be synthesized through a cyclization reaction of a suitable precursor, such as a 1,4-dihalobutane, under basic conditions.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced via a nucleophilic substitution reaction using a fluorobenzyl halide and a suitable nucleophile.

Formation of the Triazole Ring: The triazole ring can be synthesized through a cycloaddition reaction between an azide and an alkyne under copper-catalyzed conditions (CuAAC).

Sulfonamide Formation:

Industrial Production Methods

Industrial production of N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group or the sulfonamide moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst such as acetic acid.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s sulfonamide group can form hydrogen bonds with active site residues, while the triazole ring can participate in π-π interactions. These interactions can inhibit the activity of target enzymes or modulate receptor function, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[1-[(3-chlorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide
• N-[1-[(3-bromophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide
• N-[1-[(3-methylphenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide

Uniqueness

N-[1-[(3-fluorophenyl)methyl]cyclobutyl]-3-methyltriazole-4-sulfonamide is unique due to the presence of the fluorine atom in the phenyl ring, which can enhance its lipophilicity and metabolic stability. This fluorine substitution can also influence the compound’s binding affinity to molecular targets, potentially leading to improved biological activity compared to its analogs.